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Compound of Interest

Compound Name: 2,5-Dichlorobenzonitrile

Cat. No.: B1580750

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of the selective
herbicide Chloramben (3-amino-2,5-dichlorobenzoic acid) starting from 2,5-
Dichlorobenzonitrile. Detailed experimental protocols, quantitative data, and diagrams of the
synthetic pathway and mechanism of action are presented to facilitate research and
development in the agrochemical field.

Introduction

2,5-Dichlorobenzonitrile is a versatile chemical intermediate used in the synthesis of various
organic compounds, including agrochemicals. Its primary application in this sector is as a
starting material for the production of the pre-emergence herbicide Chloramben. This herbicide
is effective against a variety of annual grasses and broadleaf weeds in several crops, including
soybeans, dry beans, and peanuts.[1] The synthetic route involves a three-step process:
hydrolysis of the nitrile to a carboxylic acid, subsequent nitration, and finally, reduction of the
nitro group to an amine.

Physicochemical Properties of 2,5-
Dichlorobenzonitrile
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Property Value

CAS Number 21663-61-6

Molecular Formula C7Hs3CI2N

Molecular Weight 172.01 g/mol

Appearance Colorless crystalline solid

Melting Point 131 °C

Water Solubility 700 mg/L @ 25 °CJ[1]

Solubility Soluble in alcohol, ether, and acetone[1]

Synthesis of Chloramben from 2,5-
Dichlorobenzonitrile

The overall synthetic pathway from 2,5-Dichlorobenzonitrile to Chloramben is depicted below.

Hydrolysis
NaOH, H20, Heat

itration Reduction
. . . 3, H2S04 . " . Sn, HCI or Na25204 Chloramben
2,5-Dichlorobenzonitrile 2,5-Dichlorobenzoic Acid 2,5-Dichloro-3-nitrobenzoic Acid (3-Amino-2,5-dichlorobenzoic Acid)

Click to download full resolution via product page

Caption: Synthetic pathway from 2,5-Dichlorobenzonitrile to Chloramben.

Experimental Protocols

Step 1: Hydrolysis of 2,5-Dichlorobenzonitrile to 2,5-Dichlorobenzoic Acid
This protocol is based on the procedure described in US Patent 3,644,471.[1]
Materials:

e 2.5-Dichlorobenzonitrile
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e 15% Sodium Hydroxide (NaOH) solution

o Water (H20)

o Hydrochloric acid (HCI) for acidification

Procedure:

o A mixture of 2,5-Dichlorobenzonitrile and a 15% aqueous solution of sodium hydroxide is
prepared.

e The mixture is stirred and heated to 100-105 °C for approximately 52 hours, during which
ammonia gas will evolve.

 After cooling, the reaction mixture is diluted with water.

e The aqueous layer is separated and then acidified with hydrochloric acid to precipitate the
2,5-dichlorobenzoic acid.

e The precipitate is collected by filtration, washed with cold water, and air-dried at 70-80 °C.

Quantitative Data:

Parameter Value Reference

| Yield | 90% |[1] |

Step 2: Nitration of 2,5-Dichlorobenzoic Acid to 2,5-Dichloro-3-nitrobenzoic Acid

This protocol is adapted from the general nitration methods described in US Patent 3,397,229.
[2]

Materials:
e 2 5-Dichlorobenzoic Acid

e Sulfuric Acid (95.3%)
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» Mixed Acid (33% Nitric Acid, 67% Sulfuric Acid)

e Oleum (65% free sulfur trioxide)

Procedure:

2,5-Dichlorobenzoic acid is dissolved in 95.3% sulfuric acid.

e The solution is brought to a temperature of 53-57 °C.

e A mixture of mixed acid and oleum is added simultaneously while maintaining the
temperature at 53-57 °C with external cooling.

o After the addition is complete, the reaction mixture is drowned in water to precipitate the
crude nitrated product.

e The crude product is purified by pH fractionation to isolate the 2,5-dichloro-3-nitrobenzoic
acid.

Quantitative Data:

Parameter Value Reference

| Yield | 65-68% |[2] |

Step 3: Reduction of 2,5-Dichloro-3-nitrobenzoic Acid to 3-Amino-2,5-dichlorobenzoic Acid
(Chloramben)

This protocol is based on the reduction method described by PrepChem.[3]

Materials:

e 2 5-Dichloro-3-nitrobenzoic Acid

e Granular Tin (Sn)

e Concentrated Hydrochloric Acid (HCI)
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Water (H20)

Ice

Ethyl acetate

Saturated aqueous Sodium Chloride (NaCl) solution

Anhydrous Sodium Sulfate (Na2S0a4)

Procedure:

To a flask, add 2,5-dichloro-3-nitrobenzoic acid and granular tin.
With good agitation, add water and concentrated hydrochloric acid.
Heat the stirred reaction mixture at 95 °C for 4.5 hours.

Pour the reaction mixture over ice to form a solid precipitate.
Collect the solid by filtration and wash with water.

Dissolve the solid in ethyl acetate.

Wash the ethyl acetate solution three times with water and once with a saturated aqueous
solution of sodium chloride.

Dry the organic layer over anhydrous sodium sulfate and filter.

Evaporate the solvent under reduced pressure to yield solid 3-amino-2,5-dichlorobenzoic
acid.

Herbicidal Activity of Chloramben

Chloramben is a selective, pre-emergence herbicide primarily used for the control of annual

grass and broadleaf weed seedlings in various crops.[1] It acts as a synthetic auxin, mimicking

the plant hormone indole-3-acetic acid (IAA) at high concentrations, which leads to
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uncontrolled and disorganized plant growth, ultimately causing plant death.[4] The primary
mode of action is the inhibition of seedling root development.[1]

Mechanism of Action: Synthetic Auxin

The herbicidal effect of Chloramben is due to its activity as a synthetic auxin. At herbicidal
concentrations, it disrupts the normal hormonal balance in susceptible plants, leading to a
variety of physiological and morphological disturbances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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